Cas no 834906-50-2 (9H-Fluorene, 2-bromo-9-(2,4,6-cycloheptatrien-1-ylidene)-7-phenyl-)

• Product Name: 9H-Fluorene, 2-bromo-9-(2,4,6-cycloheptatrien-1-ylidene)-7-phenyl-
• CAS No: 834906-50-2
• MF: C₂₆H₁₇Br
• MW: 409.317186117172
• CID: 670126
• PubChem ID: 12194147
• Update Time: 2025-04-19

9H-Fluorene, 2-bromo-9-(2,4,6-cycloheptatrien-1-ylidene)-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 2-bromo-9-(2,4,6-cycloheptatrien-1-ylidene)-7-phenyl-
• 2-bromo-9-cyclohepta-2,4,6-trien-1-ylidene-7-phenylfluorene
• 834906-50-2
• DTXSID00479914

• Inchi： 1S/C26H17Br/c27-21-13-15-23-22-14-12-20(18-8-6-3-7-9-18)16-24(22)26(25(23)17-21)19-10-4-1-2-5-11-19/h1-17H
• InChI Key： JGCHKQXESNLGNP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)/C(=C1\C=CC=CC=C\1)/C1=CC(C3C=CC=CC=3)=CC=C12

Computed Properties

• Exact Mass: 408.05136g/mol
• Monoisotopic Mass: 408.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 0Ų